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Compound of Interest

Compound Name:
4-Bromo-5-nitro-isoquinoline-1-

carbaldehyde

CAS No.: 171880-56-1

Cat. No.: B1278614

Get Quote

4-Bromo-5-nitro-isoquinoline-1-carbaldehyde is a synthetic, trifunctional heterocyclic

compound built upon the privileged isoquinoline core. Its structure is distinguished by the

precise placement of three key functional groups, each imparting a unique reactivity profile: an

aldehyde at the C1 position, a bromine atom at C4, and a nitro group at C5.[1] This strategic

arrangement of an electrophilic aldehyde, a displaceable halogen, and a reducible nitro group

makes it an exceptionally versatile building block in synthetic organic chemistry and a valuable

starting point for the development of novel therapeutic agents.

The isoquinoline framework itself is a cornerstone in medicinal chemistry, forming the structural

basis for a wide array of pharmacologically active compounds, including agents for

hypertension, viral infections, and cancer.[2][3] The unique combination of substituents in 4-
Bromo-5-nitro-isoquinoline-1-carbaldehyde allows for orthogonal chemical modifications,

enabling researchers to systematically explore chemical space and generate diverse molecular

libraries for drug discovery programs.[1] This guide provides a comprehensive overview of its

synthesis, chemical behavior, and potential applications, offering field-proven insights for

researchers and drug development professionals.
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Physicochemical Properties
A summary of the key physical and chemical properties of 4-Bromo-5-nitro-isoquinoline-1-
carbaldehyde is presented below. These properties are essential for its handling, reaction

setup, and characterization.

Property Value Source

IUPAC Name
4-bromo-5-nitroisoquinoline-1-

carbaldehyde
[1]

Molecular Formula C₁₀H₅BrN₂O₃ [1]

Molecular Weight 281.06 g/mol [1][4]

Boiling Point 432.4 ± 45.0 °C (Predicted) [4]

Density 1.796 ± 0.06 g/cm³ (Predicted) [4]

pKa -1.80 ± 0.44 (Predicted) [4]

Canonical SMILES
C1=CC2=C(C(=C1)

[O-])C(=CN=C2C=O)Br
[1]

Strategic Synthesis: A Stepwise Approach
The synthesis of 4-Bromo-5-nitro-isoquinoline-1-carbaldehyde is a multi-step process that

requires careful control of reaction conditions to achieve the desired regioselectivity. The

general strategy involves the sequential functionalization of the basic isoquinoline core.
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Caption: Synthetic workflow for 4-Bromo-5-nitro-isoquinoline-1-carbaldehyde.

Nitration of Isoquinoline: The synthesis begins with the electrophilic nitration of isoquinoline.

Using a mixture of nitric acid and sulfuric acid, the strongly electrophilic nitronium ion (NO₂⁺)
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is generated. This electrophile preferentially attacks the C5 position of the isoquinoline ring,

which is activated towards substitution.

Bromination of 5-Nitroisoquinoline: The resulting 5-nitroisoquinoline is then subjected to

bromination. The nitro group is a deactivating group and a meta-director. However, in the

isoquinoline system, electrophilic attack is directed to the C4 position. This step often

employs N-bromosuccinimide (NBS) in strong acid.[5]

Formylation: The final step is the introduction of the aldehyde group at the C1 position. The

Vilsmeier-Haack reaction is a classic and effective method for this transformation, utilizing a

Vilsmeier reagent (generated from phosphoryl chloride and a formamide like DMF) to

formylate the electron-rich C1 position of the isoquinoline ring system.[1]

Experimental Protocol: Synthesis of 4-Bromo-5-
nitroisoquinoline
While a specific protocol for the complete synthesis of the title compound is not readily

available, the following procedure for an analogous intermediate, 5-bromo-8-nitroisoquinoline,

provides critical insight into the necessary experimental conditions.[5]

Step 1: Synthesis of 5-Bromoisoquinoline

Charge a three-necked, round-bottomed flask with concentrated sulfuric acid (e.g., 340 mL)

and cool to 0°C.

Slowly add isoquinoline (e.g., 44.0 g, 330 mmol) while maintaining the internal temperature

below 30°C.

Cool the solution to -25°C using a dry ice-acetone bath.

Add N-bromosuccinimide (NBS) (e.g., 64.6 g, 363 mmol) in portions, keeping the

temperature between -22 and -26°C.

Stir the suspension for 2 hours at -22°C and then for 3 hours at -18°C.

Pour the reaction mixture onto crushed ice (e.g., 1.0 kg).
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Adjust the pH to 9.0 with 25% aqueous ammonia, keeping the temperature below 25°C.

Extract the product with diethyl ether, wash the combined organic phases, dry over

anhydrous MgSO₄, and concentrate to yield the crude product.

Purify by fractional distillation or column chromatography to obtain 5-bromoisoquinoline.[5]

Step 2: Synthesis of 4-Bromo-5-nitroisoquinoline (Conceptual Adaptation)

The subsequent nitration of a bromo-isoquinoline intermediate would follow standard

procedures, likely involving careful addition of the bromo-isoquinoline to a cold (0-10°C)

mixture of fuming nitric acid and concentrated sulfuric acid, followed by a controlled reaction

time and quenching on ice to precipitate the product. The precise isomer formed would

depend on the starting material's substitution pattern.

Reactivity and Synthetic Utility: A Trifecta of
Functionality
The synthetic power of 4-Bromo-5-nitro-isoquinoline-1-carbaldehyde stems from the distinct

and addressable reactivity of its three functional groups. This allows for a modular approach to

building molecular complexity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

http://orgsyn.org/demo.aspx?prep=v81p0098
https://www.benchchem.com/product/b1278614/docs?utm_src=pdf-body#introduction-a-multifunctional-scaffold-for-chemical-innovation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C1-Aldehyde Reactions

C4-Bromo Reactions C5-Nitro Reactions

4-Bromo-5-nitro-
isoquinoline-1-carbaldehyde

Oxidation
(e.g., KMnO₄)

[O]

Condensation
(e.g., with Amines)

R-NH₂

Nucleophilic Substitution
(SNAr)

Nu⁻

Cross-Coupling
(e.g., Suzuki)

Pd catalyst

Reduction
(e.g., SnCl₂/H₂)

[H]

Carboxylic Acid Derivative Imine/Schiff Base Derivative Amine/Thiol Derivative Aryl/Vinyl Derivative 5-Amino Derivative

Click to download full resolution via product page

Caption: Key reaction pathways for derivatization.

The Aldehyde Group (C1): This group is a classic electrophilic handle. It can be easily

oxidized to a carboxylic acid using agents like potassium permanganate, providing an

attachment point for amide coupling.[1] Alternatively, it can undergo reductive amination or

condensation reactions with amines and other nucleophiles to form imines, hydrazones

(such as thiosemicarbazones), or be reduced to a primary alcohol.[1][6]

The Bromo Group (C4): The bromine atom is an excellent leaving group. Its position on an

electron-deficient ring system (due to the nitro group and the ring nitrogen) makes it

susceptible to nucleophilic aromatic substitution (SNAr) with nucleophiles like amines or

thiols.[1] Furthermore, it is a prime candidate for transition-metal-catalyzed cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of a wide variety of

aryl, alkyl, or alkynyl substituents.[5]

The Nitro Group (C5): The nitro group's primary role is twofold. First, as a strong electron-

withdrawing group, it activates the ring for nucleophilic attack.[7][8] Second, it can be readily

reduced to a primary amine using reagents like tin(II) chloride, sodium borohydride, or
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catalytic hydrogenation.[1] This resulting amino group is incredibly versatile, serving as a

nucleophile, a base, or a precursor for diazotization reactions, opening up another dimension

of chemical diversification.[5][9]

Applications in Drug Discovery and Materials
Science
The true value of 4-Bromo-5-nitro-isoquinoline-1-carbaldehyde is realized in its application

as a sophisticated intermediate. The isoquinoline scaffold is present in numerous bioactive

molecules and approved drugs.[2][3][10]

Anticancer Agents: Derivatives of isoquinoline-1-carbaldehyde, particularly

thiosemicarbazones, have been synthesized and evaluated for their antineoplastic activity.[6]

[11] The aldehyde function of the title compound is a direct precursor to this class of potent

enzyme inhibitors.

Antimicrobial and Antiprotozoal Agents: The isoquinoline core is associated with a broad

spectrum of antimicrobial activities.[2][10] The ability to introduce diverse substituents

through the bromo and nitro functionalities allows for the fine-tuning of activity against

various pathogens, including bacteria, fungi, and parasites like Leishmania.[2][12]

Enzyme Inhibition: Aromatic aldehydes are known to act as inhibitors for various enzymes.

Quinoline-carbaldehyde derivatives, for instance, have been identified as novel inhibitors of

Leishmanial Methionine Aminopeptidase 1, a crucial enzyme for the parasite's survival.[12]

The title compound serves as a platform to develop similar inhibitors with potentially

enhanced potency and selectivity.

CNS and Metabolic Disorders: Isoquinoline derivatives have also shown promise in treating

central nervous system disorders and have demonstrated anti-inflammatory and antidiabetic

properties.[2]

Representative Protocol: Reduction of the Nitro Group
This protocol describes a general method for the reduction of an aromatic nitro group to an

amine, a key transformation in the derivatization of the title compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.smolecule.com/products/s682317
http://orgsyn.org/demo.aspx?prep=v81p0098
https://www.researchgate.net/publication/289192553_Synthesis_of_5-Bromoisoquinoline_and_5-Bromo-8-nitroisoquinoline
https://www.benchchem.com/product/b1278614/docs?utm_src=pdf-body#introduction-a-multifunctional-scaffold-for-chemical-innovation
https://pmc.ncbi.nlm.nih.gov/articles/PMC12736335/
https://www.pharmaguideline.com/2022/02/synthesis-reactions-and-medicinal-uses-of-isoquinoline.html
https://www.scribd.com/presentation/425444206/Applications-of-Isoquinoline-and-Quinoline-Derivatives
https://www.researchgate.net/publication/240879695_ChemInform_Abstract_Synthesis_and_Antitumor_Activity_of_4-_and_5-Substituted_Derivatives_of_Isoquinoline1-carboxaldehyde_Thiosemicarbazone
https://pubmed.ncbi.nlm.nih.gov/7473550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12736335/
https://www.scribd.com/presentation/425444206/Applications-of-Isoquinoline-and-Quinoline-Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC12736335/
https://pubmed.ncbi.nlm.nih.gov/31759728/
https://pubmed.ncbi.nlm.nih.gov/31759728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12736335/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Setup: In a round-bottom flask, dissolve 4-Bromo-5-nitro-isoquinoline-1-carbaldehyde
(1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (approx. 4-5 eq) and

concentrated hydrochloric acid.

Reaction: Heat the mixture to reflux and monitor the reaction by thin-layer chromatography

(TLC) until the starting material is consumed.

Workup: Cool the reaction mixture to room temperature and carefully neutralize with a

saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the solution is

basic (pH > 8).

Extraction: Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl

acetate or dichloromethane).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The resulting crude 5-amino-4-bromo-isoquinoline-1-

carbaldehyde can be purified by column chromatography on silica gel.

Conclusion
4-Bromo-5-nitro-isoquinoline-1-carbaldehyde is more than a mere chemical curiosity; it is a

strategically designed molecular tool. The convergence of three distinct, orthogonally reactive

functional groups on a medicinally relevant isoquinoline scaffold provides chemists with a

powerful platform for the efficient construction of complex and diverse molecules. Its utility as a

precursor for potent bioactive agents, from anticancer to antimicrobial compounds, underscores

its importance. This guide has illuminated the synthetic logic, reactive potential, and practical

application of this compound, providing researchers with the foundational knowledge to

harness its unique chemical personality for future discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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